Cas no 1131614-23-7 (Methyl 4-(difluoromethoxy)-3-iodobenzoate)

• Product Name: Methyl 4-(difluoromethoxy)-3-iodobenzoate
• CAS No: 1131614-23-7
• MF: C₉H₇F₂IO₃
• MW: 328.051362276077
• MDL: MFCD11112921
• CID: 1030638
• PubChem ID: 44828996
• Update Time: 2025-06-30

Methyl 4-(difluoromethoxy)-3-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethoxy)-3-iodobenzoate
• 4-difluoromethoxy-3-iodobenzoic acid methyl ester
• 4-difluoromethoxy-3-iodo-benzoic acid methyl ester
• AK133725
• CTK8E2118
• FT-0659043
• KB-145622
• SBB068113
• SureCN3413242
• C9H7F2IO3
• PHGNCRCKEXWDPQ-UHFFFAOYSA-N
• AX8255276
• A802868
• methyl 4-[bis(fluoranyl)methoxy]-3-iodanyl-benzoate
• 4-(difluoromethoxy)-3-iodobenzoic acid methyl ester
• DB-351989
• DTXSID90661083
• CS-0041000
• 1131614-23-7
• MFCD11112921
• Methyl4-(difluoromethoxy)-3-iodobenzoate
• SB85442
• SCHEMBL3413242
• AKOS015852084
• DS-4714

• MDL： MFCD11112921
• Inchi： 1S/C9H7F2IO3/c1-14-8(13)5-2-3-7(6(12)4-5)15-9(10)11/h2-4,9H,1H3
• InChI Key： PHGNCRCKEXWDPQ-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)OC)C=CC=1OC(F)F

Computed Properties

• Exact Mass: 327.94080g/mol
• Monoisotopic Mass: 327.94080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 3.3

Experimental Properties

• Boiling Point: 336.6±42.0°C at 760 mmHg

Methyl 4-(difluoromethoxy)-3-iodobenzoate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P264;P270;P301+P312;P330
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 4-(difluoromethoxy)-3-iodobenzoate

Methyl 4-(difluoromethoxy)-3-iodobenzoate: A Comprehensive Overview

Methyl 4-(difluoromethoxy)-3-iodobenzoate, with the CAS number 1131614-23-7, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a methyl ester group, a difluoromethoxy substituent, and an iodine atom attached to a benzoate ring. The combination of these functional groups makes it a versatile molecule with potential applications in drug development, agrochemicals, and advanced materials.

The synthesis of Methyl 4-(difluoromethoxy)-3-iodobenzoate involves a series of carefully designed organic reactions. Recent studies have focused on optimizing the synthesis pathways to improve yield and purity. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to introduce the iodine substituent at the meta position of the benzoate ring. This approach not only enhances the efficiency of the synthesis but also opens up new possibilities for functionalizing similar aromatic compounds.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The presence of the difluoromethoxy group introduces unique electronic and steric properties to the molecule, making it an attractive candidate for medicinal chemists. Recent research has demonstrated that Methyl 4-(difluoromethoxy)-3-iodobenzoate can serve as a precursor for bioactive compounds with anti-inflammatory, antitumor, and antimicrobial activities. For example, derivatives of this compound have shown potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential use in developing novel therapeutics.

In addition to its pharmaceutical applications, Methyl 4-(difluoromethoxy)-3-iodobenzoate has also found utility in materials science. Its aromatic structure and functional groups make it suitable for use in the synthesis of advanced polymers and organic semiconductors. Recent studies have highlighted its role as a precursor for high-performance organic light-emitting diodes (OLEDs). The iodine substituent plays a critical role in modulating the electronic properties of the resulting materials, enabling them to emit light at specific wavelengths.

The environmental impact of Methyl 4-(difluoromethoxy)-3-iodobenzoate is another area of active research. Given its complex structure and potential toxicity, understanding its degradation pathways is essential for ensuring safe handling and disposal. Recent investigations have revealed that this compound undergoes rapid hydrolysis under alkaline conditions, leading to the formation of less toxic byproducts. These findings are crucial for developing environmentally friendly synthesis and purification protocols.

In conclusion, Methyl 4-(difluoromethoxy)-3-iodobenzoate (CAS No. 1131614-23-7) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, versatile functional groups, and promising applications make it a valuable addition to modern chemical research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing both academic and industrial endeavors.